Cas no 19023-94-0 (Benzyl 2-aminoethyl(methyl)carbamate)

• Product Name: Benzyl 2-aminoethyl(methyl)carbamate
• CAS No: 19023-94-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD15141956
• CID: 98305
• PubChem ID: 18978092
• Update Time: 2025-06-07

Benzyl 2-aminoethyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-aminoethyl(methyl)carbamate
• benzyl N-(2-aminoethyl)-N-methylcarbamate
• Carbamicacid, N-(2-aminoethyl)-N-methyl-, phenylmethyl ester
• CBZ-N-METHYLETHYLENEDIAMINE
• Benzyl [2-(methylamino)ethyl]carbamate
• carbamic acid, N-[2-(methylamino)ethyl]-, phenylmethyl ester
• LogP
• N-(2-Aminoethyl)-N-methylcarbamic acid phenylmethyl ester
• N-CBZ-N-METHYLETHYLENEDIAMINE
• benzyl 2-aminoethyl(methyl)carbamate HCl
• N-Benzyloxycarbonyl-N-methylethylenediamine
• REF DUPL: N-Benzyloxycarbonyl-N-methylethylenediamine
• DIETHOXYPHOSPHINYLISOCYANATE
• Benzyl (2-aminoethyl)methylcarbamate
• (2-amino-ethyl)-methyl-carbamic acid benzyl ester
• Carbamic acid, N-(2-aminoethyl)-N-methyl-, phenylmethyl ester
• 19023-94-0
• SCHEMBL1329140
• BEIBNZUDHJCOKR-UHFFFAOYSA-N
• DTXSID10597052
• BENZYL2-AMINOETHYL(METHYL)CARBAMATE
• FT-0647951
• A813400

• MDL： MFCD15141956
• Inchi： 1S/C11H16N2O2/c1-13(8-7-12)11(14)15-9-10-5-3-2-4-6-10/h2-6H,7-9,12H2,1H3
• InChI Key： BEIBNZUDHJCOKR-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.118
• PSA: 50.36